Cas no 143239-22-9 (3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt)

• Product Name: 3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt
• CAS No: 143239-22-9
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 108249
• PubChem ID: 6043274
• Update Time: 2025-04-18

3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1,3,3-trimethyl-6-sulfo-, inner salt
• 2-(4-DIMETHYLAMINOSTYRYL)-6-SULFO-1,3,3-TRIMETHYLINDOLIUM BETAINE
• DYE OP 450
• 143239-22-9
• 2-[(E)-2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-1,3,3-TRIMETHYLINDOL-1-IUM-6-SULFONATE

• Inchi： 1S/C21H24N2O3S/c1-21(2)18-12-11-17(27(24,25)26)14-19(18)23(5)20(21)13-8-15-6-9-16(10-7-15)22(3)4/h6-14H,1-5H3
• InChI Key： OCINYYMJADUXGT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)[N+](C)=C(/C=C/C1C=CC(=CC=1)N(C)C)C2(C)C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 384.15100
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.83000
• LogP: 4.41570